3-[(4-Methylsulfanylphenyl)sulfamoyl]benzoic acid

• IUPAC Name: 3-[(4-methylsulfanylphenyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C14H13NO4S2/c1-20-12-7-5-11(6-8-12)15-21(18,19)13-4-2-3-10(9-13)14(16)17/h2-9,15H,1H3,(H,16,17)
• InChI Key: RCSRNHMRTJRIDF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC(=C2)C(=O)O
• Molecular Formula: C14H13NO4S2
• Molecular Weight: 323.4 g/mol

Description

3-[(4-Methylsulfanylphenyl)sulfamoyl]benzoic acid, commonly known as MSB, is a chemical compound that has been widely used in scientific research for its various biochemical and physiological effects. This compound is a sulfonamide derivative and has been synthesized by various methods.

Mechanism of Action

The mechanism of action of MSB involves the inhibition of carbonic anhydrase activity. Carbonic anhydrase is an enzyme that catalyzes the reversible hydration of carbon dioxide to form bicarbonate ions and protons. MSB binds to the active site of carbonic anhydrase and inhibits its activity, leading to a decrease in the production of bicarbonate ions and an increase in the concentration of carbon dioxide.
Biochemical and Physiological Effects:
MSB has various biochemical and physiological effects. It has been found to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer cells. MSB has also been found to inhibit the activity of carbonic anhydrase in the eye, leading to a decrease in intraocular pressure, making it a potential candidate for glaucoma therapy.

Advantages and Limitations for Lab Experiments

MSB has several advantages for lab experiments. It is a potent inhibitor of carbonic anhydrase activity and has been widely used in various biochemical assays. However, MSB has some limitations as well. It has low solubility in water, making it difficult to dissolve in aqueous solutions. MSB is also unstable in acidic conditions, which limits its use in certain biochemical assays.

Future Directions

There are several future directions for the use of MSB in scientific research. MSB has been found to inhibit the growth of various cancer cells, making it a potential candidate for cancer therapy. Further research is needed to investigate the mechanism of action of MSB in cancer cells and to determine its efficacy in vivo. MSB has also been found to inhibit the activity of carbonic anhydrase in the eye, making it a potential candidate for glaucoma therapy. Further research is needed to investigate the safety and efficacy of MSB in glaucoma patients.

Synthesis Methods

The synthesis of MSB has been achieved by various methods. One of the commonly used methods involves the reaction of 4-methylthiophenol with 3-nitrobenzoic acid in the presence of a catalyst to form 3-(4-methylthiophenyl)benzoic acid. This compound is then treated with sulfuryl chloride to form the corresponding acid chloride, which is further reacted with a sulfonamide to form MSB.

Scientific Research Applications

MSB has been widely used in scientific research for its various biochemical and physiological effects. It has been found to inhibit the activity of carbonic anhydrase, an enzyme that is involved in various physiological processes such as acid-base balance and respiration. MSB has also been found to inhibit the growth of various cancer cells, making it a potential candidate for cancer therapy.